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Compound of Interest

Compound Name: BMS 433796

Cat. No.: B1684585 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the disposal of BMS 433796.

Disclaimer: This guide is for informational purposes only. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and adhere

to all local, state, and federal regulations.

Safety and Handling Precautions
According to the Safety Data Sheet (SDS) for BMS 433796, the compound is not classified as

a hazardous substance or mixture.[1] However, standard laboratory safety practices should

always be observed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling BMS 433796.

Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.[1]

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[1]

Spills: For spills, absorb the material with an inert, non-combustible absorbent material and

dispose of it in a sealed container.[1]

Step-by-Step Disposal Procedures
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As a non-hazardous substance, the disposal of BMS 433796 is more straightforward than that

of hazardous materials. However, it is crucial to follow a clear and safe process.

Step 1: Initial Assessment

Verify Classification: Confirm that the waste containing BMS 433796 is not mixed with any

hazardous substances. If it is, the entire mixture must be treated as hazardous waste.

Consult Institutional Guidelines: Before proceeding, review your organization's specific

procedures for non-hazardous chemical waste disposal.

Step 2: Preparing for Disposal

Solid Waste:

Ensure all BMS 433796 solid waste is collected in a clearly labeled, sealed container.

The label should include the full chemical name ("BMS 433796") and a statement that it is

non-hazardous.

Liquid Waste (Solutions):

If BMS 433796 is in a non-hazardous solvent (e.g., water, ethanol), it can be disposed of

as non-hazardous liquid waste.

Do not dispose of solutions down the drain unless explicitly permitted by your institution's

EHS guidelines for this specific class of compounds.[2][3] Many institutions prohibit the

drain disposal of any laboratory chemicals.

Collect liquid waste in a sealed, properly labeled container.

Step 3: Final Disposal

Solid Waste:

For small quantities of uncontaminated BMS 433796, disposal in the regular laboratory

trash may be permissible, but this should be confirmed with your EHS department.[3]
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For larger quantities or if institutional policy requires it, package the sealed container for

collection by your institution's chemical waste management service.

Liquid Waste:

If drain disposal is permitted, flush with a large excess of water.

Otherwise, the sealed container of liquid waste should be handed over to your institution's

hazardous waste disposal program. While the chemical itself is non-hazardous, many

facilities have a centralized collection for all chemical waste to ensure proper handling and

to avoid any potential issues with the municipal water system.

Quantitative Data
Property Value Reference

Molecular Formula C21H20F2N4O4 [4]

Molecular Weight 430.41 g/mol [4]

CAS Number 935525-13-6 [5]

Purity Not specified in SDS

Solubility Soluble in DMSO [5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BMS
433796.
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Caption: Decision-making workflow for the disposal of BMS 433796.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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